5-Isothiazolecarboxylic acid, 3-(3-(trifluoromethyl)phenyl)-

• CAS No.: 82424-94-0
• Molecular Formula: C11H6F3NO2S
• Molecular Weight: 273.23 g/mol
• IUPAC Name: 3-[3-(trifluoromethyl)phenyl]-1,2-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)8-5-9(10(16)17)18-15-8/h1-5H,(H,16,17)
• InChI Key: JBBMPBUPJGSYJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NSC(=C2)C(=O)O

Description

5-Isothiazolecarboxylic acid, 3-(3-(trifluoromethyl)phenyl)- is a useful research compound. Its molecular formula is C11H6F3NO2S and its molecular weight is 273.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 1.6 g. of methyl 3-(3-trifluoromethylphenyl)-5-isothiazolecarboxylate in 30 ml. of 95% alcohol containing 1.0 g. of potassium hydroxide was heated at reflux for one hour. The reaction mixture then was added to 50 g. of ice, and the aqueous solution was acidified by the addition of 12 N aqueous hydrochloric acid. The product which precipitated was collected by filtration and crystallized from toluene and hexane to provide 1.3 g. of 3-(3-trifluoromethylphenyl)-5-isothiazolecarboxylate acid. Yield 85%. M.P. 162.5°-164° C.

Synthesis routes and methods II

Procedure details

3-(3-trifluoromethylphenyl)-4-fluoro-5-isothiazolecarboxylic acid, sodium salt

Synthesis routes and methods III

Procedure details

3-(3-trifluoromethylphenyl)-4-hydroxyisothiazole-5-carboxylic acid, sodium salt